methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride

• IUPAC Name: methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate;hydrochloride
• InChI: InChI=1S/C12H15NO2.ClH/c1-15-12(14)11(13)10-6-8-4-2-3-5-9(8)7-10;/h2-5,10-11H,6-7,13H2,1H3;1H
• InChI Key: RWJDAGAZYLXBNL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1CC2=CC=CC=C2C1)N.Cl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

“Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride” is a chemical compound with the formula C12H16ClNO2 and a molecular weight of 241.71. It is a derivative of 2-aminoindane, a psychoactive drug and research chemical.

Molecular Structure Analysis

The molecular structure of this compound includes a 2,3-dihydro-1H-inden-2-yl group attached to a methyl 2-amino-2-acetate group. The 2,3-dihydro-1H-inden-2-yl group is a fused molecule containing a cyclopentanone and a benzene ring.

Scientific Research Applications

Melatonin Analogues

Melatonin (3-(2-(acetylamino)ethyl)-5-methoxyindole) is a crucial neurohormone regulating circadian rhythms in mammals. Interestingly, the proposed synthetic strategy involving this compound leads to new analogs of melatonin. .

Mechanism of Action

Target of Action

Methyl 2-amino-2-(2,3-dihydro-1H-inden-2-yl)acetate hydrochloride is a cyclic amine that is structurally related to amphetamine

Mode of Action

Based on its structural similarity to amphetamine, it may act as a releasing agent or reuptake inhibitor for monoamine neurotransmitters, leading to increased levels of these neurotransmitters in the synaptic cleft .

Biochemical Pathways

Indole derivatives, which share a similar structure, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a wide range of biochemical pathways.

Pharmacokinetics

Its structural similarity to amphetamine suggests that it may have similar pharmacokinetic properties, including rapid absorption from the gastrointestinal tract, widespread distribution throughout the body, metabolism primarily in the liver, and excretion in the urine .

Result of Action

If it acts similarly to amphetamine, it may lead to increased levels of monoamine neurotransmitters in the synaptic cleft, resulting in heightened neurotransmission . This could potentially lead to various physiological effects, depending on the specific neurotransmitters involved and the areas of the brain affected.